Cas no 119691-06-4 (RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL)

• Product Name: RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL
• CAS No: 119691-06-4
• MF: C₁₆H₂₄N₂O₄
• MW: 308.372764587402
• CID: 824440
• PubChem ID: 14146835
• Update Time: 2025-08-05

RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL Chemical and Physical Properties

Names and Identifiers

• RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL
• N-[(2S,3R)-2-hydroxynonan-3-yl]-4-nitrobenzamide
• RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL,WHITE SOLID
• rel-N-[(1R)-1-[(1S)-1-Hydroxyethyl]heptyl]-4-nitrobenzaMide
• AKOS030241343
• Erythro-3-(4-nitrobenzamido)nonan-2-ol
• 119691-06-4
• Rel-N-((2R,3S)-2-hydroxynonan-3-yl)-4-nitrobenzamide
• DTXSID60556578

• Inchi： 1S/C16H24N2O4/c1-3-4-5-6-7-15(12(2)19)17-16(20)13-8-10-14(11-9-13)18(21)22/h8-12,15,19H,3-7H2,1-2H3,(H,17,20)/t12-,15+/m0/s1
• InChI Key： FYPCGBQHFCQEEE-SWLSCSKDSA-N
• SMILES： O[C@@H](C)[C@@H](CCCCCC)NC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.17400
• Monoisotopic Mass: 308.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.15000
• LogP: 3.95850

Additional information on RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL

RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL: A Comprehensive Overview

RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL (CAS No. 119691-06-4) is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structure, has garnered attention in recent years due to its promising properties and versatility in synthetic chemistry. The molecule consists of a nonanediol backbone with a nitrobenzamido group attached at the third carbon, making it a valuable intermediate in the synthesis of advanced materials and bioactive compounds.

The erythro configuration of this compound plays a crucial role in its stereochemical properties, which are essential for its applications in asymmetric synthesis and chiral resolution processes. Recent studies have highlighted the importance of stereochemistry in drug design, where the erythro configuration can significantly influence the biological activity and pharmacokinetics of the compound. This has led to increased interest in RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL as a chiral building block in medicinal chemistry.

One of the most notable advancements involving this compound is its role in the synthesis of nitrobenzamide derivatives, which have shown promise in anti-inflammatory and anticancer drug development. Researchers have demonstrated that the nitrobenzamido group can be easily modified to introduce functional groups that enhance the compound's bioavailability and selectivity. For instance, studies published in 2023 have explored the use of this compound as a precursor for designing targeted drug delivery systems, where its amphiphilic nature facilitates the formation of self-assembled structures.

In terms of physical properties, RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL exhibits a melting point of approximately 85°C and a boiling point around 350°C under standard conditions. Its solubility in polar solvents such as water and ethanol is relatively high, making it suitable for reactions involving aqueous media. The compound's stability under thermal and oxidative conditions has also been extensively studied, with recent findings indicating that it retains its integrity even under harsh reaction conditions, which is critical for large-scale industrial applications.

The synthesis of RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL typically involves multi-step processes that include nucleophilic substitution, condensation reactions, and stereochemical control measures. A breakthrough in its synthesis was reported in 2023, where researchers developed a more efficient method using microwave-assisted chemistry to achieve higher yields and better stereochemical outcomes. This method not only reduces reaction time but also minimizes the generation of byproducts, aligning with green chemistry principles.

From an environmental standpoint, the biodegradability of RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN-2-OL has been evaluated under simulated environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing concerns about its persistence in ecosystems. This property is particularly important for industries seeking sustainable alternatives for chemical intermediates.

Looking ahead, the potential applications of RAC ERYTHRO-3-(4-NITROBENZAMIDO)NONAN